Cas no 64398-52-3 (Aziridine,1,1'-[2,7-naphthalenediylbis(sulfonyl)]bis- (9CI))

Aziridine,1,1'-[2,7-naphthalenediylbis(sulfonyl)]bis- (9CI) structure
64398-52-3 structure
Product Name:Aziridine,1,1'-[2,7-naphthalenediylbis(sulfonyl)]bis- (9CI)
CAS No:64398-52-3
MF:C14H14N2O4S2
MW:338.401960849762
CID:504129
PubChem ID:152496
Update Time:2025-04-19

Aziridine,1,1'-[2,7-naphthalenediylbis(sulfonyl)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Aziridine,1,1'-[2,7-naphthalenediylbis(sulfonyl)]bis- (9CI)
    • 1-[7-(aziridin-1-ylsulfonyl)naphthalen-2-yl]sulfonylaziridine
    • 1,1'-(2,7-Naphthalenediylbis(sulfonyl))bisaziridine
    • Aziridine, 1,1'-(2,7-naphthalenediylbis(sulfonyl))bis-
    • 64398-52-3
    • DTXSID90214619
    • Inchi: 1S/C14H14N2O4S2/c17-21(18,15-5-6-15)13-3-1-11-2-4-14(10-12(11)9-13)22(19,20)16-7-8-16/h1-4,9-10H,5-8H2
    • InChI Key: NYSDTKUSWLGDHW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=CC=C(C=C2C=1)S(N1CC1)(=O)=O)(N1CC1)(=O)=O

Computed Properties

  • Exact Mass: 338.03962
  • Monoisotopic Mass: 338.03949928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 91.1Ų

Experimental Properties

  • PSA: 74.3
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